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Introduction

Procyanidin B2, a naturally occurring flavonoid found in high concentrations in apples, has
emerged as a promising compound in the field of hair growth research.[1][2] Scientific studies
have demonstrated its potential to stimulate hair epithelial cell proliferation, induce the anagen
(growth) phase of the hair cycle, and increase hair density and diameter.[3][4] These
application notes provide a comprehensive overview of the use of Procyanidin B2 in hair
growth studies, including quantitative data from key research, detailed experimental protocols,
and insights into its molecular mechanisms of action.

Quantitative Data Summary

The following tables summarize the key quantitative findings from in vitro and clinical studies on
the efficacy of Procyanidin B2 in promoting hair growth.

Table 1: In Vitro Efficacy of Procyanidin B2 on Murine Hair Epithelial Cell Growth

. Growth-Promoting
Concentration of

. Activity (% of Study Duration Reference
Procyanidin B2
Control)
30 pM ~300% 5 days [4]
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Table 2: Clinical Trial Results of Topical Procyanidin B2 in Male Pattern Baldness

Procyanidin Placebo .
Parameter Duration p-value Reference
B2 Group Group

4-Month

5
Study )

Increase in
Total Hairs / 3.67 £4.09 -2.54 +4.00 4 months < 0.001 [5]
0.25 cm?

% of Subjects
with

78.9% 30.0% 4 months <0.02 [5]
Increased

Hair Diameter

6-Month

3
Study 3]

Increase in
Total Hairs / 6.68 £ 5.53 0.08 £ 4.56 6 months < 0.005 [3]
0.25 cm?

Increase in

Terminal

Hairs (>60 1.99 £ 2.58 -0.82 + 3.40 6 months <0.02 [3][6]
pum) / 0.25

cm?2

Increase in
Non-Vellus
Hairs (>40 5.79+4.85 -1.63+£7.43 6 months < 0.005 [3]
um) / 0.25

cm?

Signaling Pathways and Mechanism of Action

Procyanidin B2 is understood to influence hair growth through at least two primary signaling
pathways: the inhibition of Protein Kinase C (PKC) and by counteracting Transforming Growth
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Factor-beta (TGF-3) induced apoptosis.

Protein Kinase C (PKC) Inhibition

PKC isozymes are implicated in the regulation of the hair cycle, with their activation often
leading to an inhibition of hair growth.[1][7] Procyanidin B2 has been shown to selectively
inhibit certain PKC isozymes, thereby promoting the proliferation of hair epithelial cells and
stimulating the anagen phase.[7]

.| Hair Follicle Cell

Protein Kinase C (PKC) P Inhibition of Growth
Procyanidin B2 - ) ) )
promotes lgd Hair Cell Proliferation

(Anagen Phase)

Procyanidin B2

Apoptosis _
[(Catagrt)anplnduction) h MEK-1/2 Upregulation

Anagen Phase
(Growth)

y

( Hair Epithelial Cell )
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Cell Preparation

1. Isolate hair epithelial cells
from C3H/HeNCrj mice dorsal skin

.

[ 2. Culture cells in MCDB 153 medium j

Trea

ment

[ 3. Seed cells into 96-well plates j

'

4. Add Procyanidin B2 at various concentrations
(e.g., 0.1 to 100 pM)

'

[ 5. Incubate for 5 days j

Ana%ysis

6. Perform MTT assay to measure cell viability

l

7. Calculate proliferation rate relative to control
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Animal Preparation

[ 1. Select C3H/HeSIc mice in the telogen phase j

:

[ 2. Shave the dorsal area of the mice j

Treafment

[ 3. Divide mice into groups (e.g., Vehicle, 1% Procyanidin B2) j

:

[ 4. Topically apply the test solution daily for a set period j

Anavlysis

[ 5. Photograph the shaven area at regular intervals j

'

[ 6. Quantify the area of hair regrowth j
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Subject Recruitment

1. Define inclusion/exclusion criteria
(e.g., male, age, hair loss stage)

Y

[ 2. Obtain informed consent j

Study 5 'rotocol

[ 3. Randomize subjects into Procyanidin B2 and Placebo groups j

Y

[ 4. Subjects apply the assigned tonic daily for 4-6 months j

Effica ?‘ Evaluation
A \ 4

[ 5. Capture macrophotographs of a designated scalp area at baseline and follow-up j [ 7. Monitor for any adverse side effects ]

Y

[ 6. Count total and terminal hairs and measure hair diameter j
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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